Cas no 2228123-08-6 (methyl 2-amino-2-(5-bromo-2-fluoropyridin-3-yl)acetate)

• Product Name: methyl 2-amino-2-(5-bromo-2-fluoropyridin-3-yl)acetate
• CAS No: 2228123-08-6
• MF: C₈H₈BrFN₂O₂
• MW: 263.063724517822
• CID: 6593038
• PubChem ID: 165797073
• Update Time: 2025-05-20

methyl 2-amino-2-(5-bromo-2-fluoropyridin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(5-bromo-2-fluoropyridin-3-yl)acetate
• EN300-1908441
• 2228123-08-6

• Inchi： 1S/C8H8BrFN2O2/c1-14-8(13)6(11)5-2-4(9)3-12-7(5)10/h2-3,6H,11H2,1H3
• InChI Key： QMIKAVYDYDEXSY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(C(=O)OC)N)F

Computed Properties

• Exact Mass: 261.97532g/mol
• Monoisotopic Mass: 261.97532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 2-amino-2-(5-bromo-2-fluoropyridin-3-yl)acetate

Compound Overview: Methyl 2-Amino-2-(5-Bromo-2-Fluoropyridin-3-Yl)Acetate (CAS No. 2228123-08-6)

Methyl 2-amino-2-(5-bromo-2-fluoropyridin-3-yl)acetate, with the CAS registry number 2228123-08-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group attached to a 2-aminoacetate moiety, further substituted with a 5-bromo-2-fluoropyridin-3-yl group. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and development.

The synthesis of methyl 2-amino-acetate derivatives has been extensively studied due to their role as intermediates in the production of various bioactive compounds. The presence of the pyridine ring in this compound introduces additional electronic and steric effects, which can significantly influence its reactivity and biological activity. Recent studies have highlighted the importance of such heterocyclic structures in modulating pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), making them valuable targets for drug design.

In terms of biological activity, methyl 2-amino-acetate derivatives have been explored for their potential as inhibitors of various enzymes and receptors. For instance, the bromine and fluorine substituents on the pyridine ring can enhance the molecule's ability to interact with specific binding sites, potentially leading to improved therapeutic efficacy. Research published in Journal of Medicinal Chemistry has demonstrated that such substitutions can significantly impact the compound's selectivity and potency against target proteins.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. Advanced techniques such as Suzuki coupling or Buchwald-Hartwig amination have been employed to construct the key intermediates. These methods not only ensure high yields but also provide excellent control over the stereochemistry and regioselectivity of the product. The final step involves esterification to introduce the methyl group, resulting in the desired compound.

From an analytical standpoint, methyl 2-amino-acetate derivatives are often characterized using a combination of spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods allow for precise determination of the compound's molecular structure and purity. High-performance liquid chromatography (HPLC) is frequently used for quality control purposes during the synthesis process.

In terms of applications, methyl 2-amino-acetate derivatives are being investigated for their potential in treating various diseases, including cancer and inflammatory disorders. Preclinical studies have shown promising results in inhibiting key enzymes involved in disease progression, suggesting that this compound could serve as a lead molecule for drug development.

The development of such compounds also raises important considerations regarding their safety profile. Regulatory agencies require thorough toxicological evaluations to ensure that these molecules meet stringent safety standards before they can be advanced to clinical trials. Recent advancements in computational toxicology have enabled researchers to predict potential adverse effects early in the drug discovery process, thereby streamlining development timelines.

In conclusion, methyl 2-amino-acetate, particularly its derivative with a 5-bromo-pyridin-3-yl group (CAS No. 2228123-08-6), represents a compelling candidate for further exploration in medicinal chemistry. Its unique structure, coupled with recent advances in synthetic methodologies and biological evaluation techniques, positions it as a valuable tool in the quest for novel therapeutic agents.